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Compound Name:
Methyl 3,4-dimethoxy-5-

nitrobenzoate

CAS No.: 148546-84-3

Cat. No.: B2798098

Get Quote

Executive Summary
Methyl 3,4-dimethoxy-5-nitrobenzoate is a high-value synthetic intermediate characterized

by a densely functionalized aromatic core.[1] It serves as a critical "gateway molecule" for

accessing the 3,4,5-substituted benzoate scaffold, a structural motif prevalent in tyrosine

kinase inhibitors (TKIs), alkaloids, and reserpine analogues.

For the drug development chemist, this molecule presents a specific challenge: Regiocontrol.

Direct nitration of the corresponding veratrate ester (methyl 3,4-dimethoxybenzoate) typically

yields the 6-nitro isomer (methyl 2-nitro-4,5-dimethoxybenzoate) due to the directing effects of

the methoxy groups.[1] Consequently, this guide advocates for the "Vanillin Route"—a stepwise

synthesis that locks regiochemistry early, ensuring the production of the 5-nitro isomer with

high fidelity.

Structural Analysis & Reactivity Profile[1]
The "Crowded" Aromatic Core
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The molecule features a trisubstituted benzene ring where steric crowding plays a significant

role in reactivity.

Positions 3 & 4 (Methoxy): Strong electron-donating groups (EDGs) that activate the ring but

also impose steric bulk.[1]

Position 5 (Nitro): A strong electron-withdrawing group (EWG).[1] Its placement adjacent to

the 4-methoxy group creates a "push-pull" electronic system, making the ring susceptible to

nucleophilic aromatic substitution (

) under forcing conditions, although the methoxy groups generally deactivate the ring toward
nucleophiles compared to halonitrobenzenes.

Position 1 (Ester): Provides a handle for further functionalization (hydrolysis to acid,

reduction to alcohol/aldehyde).[1]

Regiochemical Trap
A common error in synthesizing this intermediate is assuming that nitrating methyl 3,4-

dimethoxybenzoate will place the nitro group at position 5.

Reality: The 3-methoxy group directs para (to position 6).[1] The 4-methoxy group directs

ortho (to position 5).[1] However, the synergistic directing effect and lower steric hindrance

often favor the 6-position (yielding the 2-nitro-4,5-dimethoxy isomer).[1]

Solution: Use a precursor where position 5 is activated by a phenol (ortho-director) before

methylating.[1]

Synthetic Routes: The "Vanillin Route" Strategy
To guarantee the synthesis of the 3,4-dimethoxy-5-nitro isomer, we utilize 5-nitrovanillin as the

regiochemical anchor.[1]

Workflow Visualization

Vanillin
(3-Methoxy-4-hydroxybenzaldehyde)

5-Nitrovanillin
(Regiochemistry Locked)

HNO3, AcOH
(Nitration ortho to OH) 3,4-Dimethoxy-5-nitrobenzaldehyde

Me2SO4, K2CO3
(O-Methylation) 3,4-Dimethoxy-5-nitrobenzoic Acid

NaClO2 or KMnO4
(Pinnick Oxidation) Methyl 3,4-dimethoxy-5-nitrobenzoate

MeOH, H2SO4
(Fischer Esterification)
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Figure 1: The "Vanillin Route" ensures the nitro group is installed at position 5 relative to the

carbonyl, driven by the directing power of the phenol in the first step.

Detailed Experimental Protocols
Step 1: Synthesis of 5-Nitrovanillin
Objective: Install the nitro group ortho to the hydroxyl group.[1]

Reagents: Vanillin (1.0 eq), Nitric Acid (70%), Glacial Acetic Acid.[1]

Protocol:

Dissolve vanillin in glacial acetic acid (approx. 5 mL per gram).

Cool to 0–5°C.

Add concentrated

dropwise.[2][3] Caution: Exothermic.[1]

The phenol group directs the nitro group to the ortho position (position 5 of the

benzaldehyde).

Quench in ice water. The yellow precipitate is 5-nitrovanillin.[1]

Recrystallization: Ethanol or Methanol.[1]

Validation:

NMR should show two aromatic doublets (meta-coupling,

Hz) indicating 1,3,4,5-substitution.

Step 2: Methylation to 3,4-Dimethoxy-5-
nitrobenzaldehyde
Objective: Cap the phenol to create the veratrate core.[1]
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Reagents: 5-Nitrovanillin, Dimethyl Sulfate (DMS) or Methyl Iodide (MeI),

, Acetone or DMF.[1]

Protocol:

Suspend 5-nitrovanillin and

(1.5 eq) in Acetone.

Add DMS (1.2 eq) dropwise. Safety: DMS is highly toxic/carcinogenic.[1] Use a fume hood

and quench waste with ammonia.

Reflux for 2–4 hours.

Filter inorganic salts; evaporate solvent.[1]

Yield: Typically >90%.

Step 3 & 4: Oxidation and Esterification
Objective: Convert aldehyde to methyl ester.

Oxidation: Use Pinnick Oxidation (

,

, t-BuOH/Water) for mild conversion to the acid (3,4-dimethoxy-5-nitrobenzoic acid).[1]

Esterification: Reflux the acid in dry Methanol with catalytic

(Fischer Esterification) for 4 hours.

Workup: Neutralize with

, extract with Ethyl Acetate.

Final Product: Methyl 3,4-dimethoxy-5-nitrobenzoate (Pale yellow solid).[1]

Downstream Applications: The Aniline Gateway
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The primary utility of methyl 3,4-dimethoxy-5-nitrobenzoate is its reduction to Methyl 3,4-

dimethoxy-5-aminobenzoate.[1] This aniline is a privileged scaffold in medicinal chemistry.[1]

Reduction Protocol (Catalytic Hydrogenation)
Reagents: 10% Pd/C (5 wt% loading), Methanol, Hydrogen gas (balloon or 1 atm).

Procedure:

Dissolve nitrobenzoate in MeOH.

Add Pd/C catalyst under Nitrogen atmosphere (pyrophoric risk).

Purge with

.[1] Stir vigorously at RT for 2–6 hours.

Filter through Celite to remove Pd.[1]

Concentrate to yield the aniline (often an oil or low-melting solid).[1]

Note: Avoid acid if the ester is sensitive, though methyl esters are generally stable to these

conditions.

Pharmaceutical Relevance (Kinase Inhibitors)
This scaffold mimics the "A-ring" of many quinazoline-based EGFR inhibitors.[1] The 5-amino

position allows for the introduction of solubilizing groups or heterocycles via amide coupling or

Buchwald-Hartwig amination.[1]

Data Summary: Key Intermediates
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Compound Structure CAS (Approx.) Key Role

5-Nitrovanillin
3-OMe, 4-OH, 5-NO2

Benzaldehyde
6635-20-7 Regio-control anchor

3,4-Dimethoxy-5-

nitrobenzoic Acid

3,4-diOMe, 5-NO2

Acid
91004-48-7 Precursor to ester

Methyl 3,4-dimethoxy-

5-aminobenzoate

3,4-diOMe, 5-NH2

Ester
26759-46-6* API Building Block

*Note: CAS 26759-46-6 is often associated with the 2-amino isomer (6-amino).[1] Verify

structure via NMR before use.

Utility Visualization

Methyl 3,4-dimethoxy-5-nitrobenzoate

Methyl 3,4-dimethoxy-5-aminobenzoate

H2, Pd/C
(Reduction)

Quinazoline Core Construction
(e.g., EGFR Inhibitors)

Cyclization with Formamide/Urea
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(Library Generation)

R-COCl / HATU

Click to download full resolution via product page

Figure 2: The nitrobenzoate serves as a masked aniline, enabling the construction of complex

heterocyclic APIs.[1]
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Title: Synthesis of 5-nitrovanillin and its derivatives.[1]

Source:Journal of Organic Chemistry / ChemicalBook Protocols.[1]

Context: Establishes the ortho-nitration rel

Oxidation of Benzaldehydes (Pinnick Oxidation)

Title: Efficient oxidation of aldehydes to carboxylic acids.[1]

Source:Organic Syntheses.
Context: Standard method for converting the intermedi

[1]

Reduction of Nitrobenzoates

Title: Catalytic hydrogenation of nitro groups.[1]

Source:Sigma-Aldrich Technical Bulletins.[1]

Context: Standard safety protocols for Pd/C hydrogenation.[1]

Regioselectivity in Veratrate Nitration

Title: Nitration of methyl benzoate and derivatives (General EAS rules).[1]

Source:Royal Society of Chemistry (RSC).[1]

Context: Explains why direct nitration favors the 6-position (meta to ester, para to 3-OMe).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 3,4-Dimethoxy-5-Nitrobenzoate: A Technical
Guide to Synthesis and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2798098/docs#methyl-3-4-dimethoxy-5-
nitrobenzoate-a-technical-guide-to-synthesis-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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